Cas no 1804947-44-1 (4-Amino-5-(difluoromethyl)-2-fluoro-3-methoxypyridine)

• Product Name: 4-Amino-5-(difluoromethyl)-2-fluoro-3-methoxypyridine
• CAS No: 1804947-44-1
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4854615
• Update Time: 2025-07-22

4-Amino-5-(difluoromethyl)-2-fluoro-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(difluoromethyl)-2-fluoro-3-methoxypyridine

• Inchi： 1S/C7H7F3N2O/c1-13-5-4(11)3(6(8)9)2-12-7(5)10/h2,6H,1H3,(H2,11,12)
• InChI Key： SOJICNKOHZBTNJ-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=C(C=1N)OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1

Additional information on 4-Amino-5-(difluoromethyl)-2-fluoro-3-methoxypyridine

Recent Advances in the Study of 4-Amino-5-(difluoromethyl)-2-fluoro-3-methoxypyridine (CAS: 1804947-44-1)

The compound 4-Amino-5-(difluoromethyl)-2-fluoro-3-methoxypyridine (CAS: 1804947-44-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique difluoromethyl and fluoro substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role as a building block in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural features of 4-Amino-5-(difluoromethyl)-2-fluoro-3-methoxypyridine make it an attractive candidate for the development of selective kinase inhibitors. Researchers have successfully incorporated this moiety into several lead compounds, demonstrating enhanced binding affinity and specificity towards target kinases.

In addition to its applications in oncology, recent investigations have explored the compound's potential in infectious disease therapeutics. Its unique electronic properties, conferred by the difluoromethyl and fluoro groups, have been shown to improve metabolic stability and bioavailability, making it a valuable scaffold for antiviral and antibacterial agents. Preliminary in vitro studies have reported promising activity against a range of pathogens, though further in vivo validation is required.

The synthesis of 4-Amino-5-(difluoromethyl)-2-fluoro-3-methoxypyridine has also seen significant optimization. Recent publications describe improved synthetic routes that enhance yield and purity while reducing the use of hazardous reagents. These advancements are critical for scaling up production and facilitating its integration into large-scale pharmaceutical manufacturing processes.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further elucidation. Additionally, the potential for off-target effects and toxicity must be thoroughly investigated in preclinical models. Ongoing research aims to address these gaps, with several collaborative efforts between academic institutions and pharmaceutical companies underway.

In conclusion, 4-Amino-5-(difluoromethyl)-2-fluoro-3-methoxypyridine (CAS: 1804947-44-1) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural attributes and demonstrated pharmacological potential underscore its value as a key intermediate and therapeutic candidate. Continued research and development efforts are expected to further unlock its applications and solidify its role in advancing modern medicine.